Mtb-cyt-bd oxidase-IN-7

• Molecular Formula: C18H14F3NO2
• Molecular Weight: 333.3 g/mol
• InChI: InChI=1S/C18H14F3NO2/c1-11-15(10-12-6-8-13(9-7-12)18(19,20)21)17(23)14-4-2-3-5-16(14)22(11)24/h2-9,24H,10H2,1H3
• InChIKey: AIUWNKKBCGZZSM-UHFFFAOYSA-N

Mtb-cyt-bd oxidase-IN-7: Validated Cyt-bd Inhibitor

Mtb-cyt-bd oxidase-IN-7 (compound 8d) is a cytochrome bd terminal oxidase (Cyt-bd) inhibitor belonging to the 1-hydroxy-2-methylquinolin-4(1H)-one chemotype, developed for anti-tuberculosis applications [1]. This compound demonstrates a dissociation constant (Kd) of 4.17 μM for the Cyt-bd target and exhibits a minimum inhibitory concentration (MIC) of 6.25 μM against the cytochrome bcc-aa3 oxidase knock-out strain (ΔqcrCAB, Cyt-bd+) of Mycobacterium tuberculosis [1]. The chemical structure (C18H14F3NO2, molecular weight 333.3) and defined in vitro profile position Mtb-cyt-bd oxidase-IN-7 as a well-characterized research tool for investigating the role of the cytochrome bd oxidase in M. tuberculosis respiration and for validating dual oxidase inhibition strategies in tuberculosis drug discovery [2].

1 Cyt-bd oxidase target engagement studies

2 Mycobacterial respiratory chain plasticity research

3 Dual oxidase inhibition assay context

• [1] Zhou Y, Shao M, Wang W, Cheung CY, Wu Y, Yu H, Hu X, et al. Discovery of 1-hydroxy-2-methylquinolin-4(1H)-one derivatives as new cytochrome bd oxidase inhibitors for tuberculosis therapy. Eur J Med Chem. 2023 Jan 5;245(Pt 1):114896. View Source
• [2] Mtb-cyt-bd oxidase-IN-7. PeptideDB. Product Datasheet. View Source

Mtb-cyt-bd oxidase-IN-7: Substitution Risks

Cytochrome bd oxidase inhibitors targeting Mycobacterium tuberculosis exhibit significant variability in both biochemical potency (Kd/IC50) and functional antimicrobial efficacy (MIC), precluding simple interchangeability among compounds within this class. For instance, closely related inhibitors from the same research pipeline, such as Mtb-cyt-bd oxidase-IN-1 (IC50 0.13 μM) and Mtb-cyt-bd oxidase-IN-2 (IC50 0.67 μM), demonstrate stark differences in their ability to suppress bacterial growth (MICs of >512 μM and 256 μM, respectively) compared to Mtb-cyt-bd oxidase-IN-7 (MIC 6.25 μM) . Furthermore, chemical scaffold matters: the 1-hydroxy-2-methylquinolin-4(1H)-one core of Mtb-cyt-bd oxidase-IN-7 is structurally distinct from the aurachin D analogs or quinazoline-type inhibitors such as ND-011992, which have been reported to ineffectively inhibit bd oxidases on their own [1][2]. These disparities underscore that substituting one Cyt-bd inhibitor for another without empirical validation risks compromising experimental reproducibility, altering pharmacodynamic profiles, or missing critical synergistic opportunities with companion drugs like Q203 [3].

Target: Mtb-cyt-bd oxidase-IN-7

1-Hydroxy-2-methylquinolin-4(1H)-one derivative; reported binding affinity and on-target MIC in defined strain background.

Substitutes: Aurachin D, ND-011992, HM2-16F

Different chemical scaffolds; Kd values often unreported; MICs derived from disparate assay conditions; combination effects may not reproduce complete O2 consumption shutdown.

Risk Factors

Scaffold mismatch may alter target engagement profile.

Functional synergy with Q203 may not transfer.

Strain-specific MIC benchmarks are not interchangeable across genetic backgrounds.

• [1] Seitz C, Ahn SH, Wei H, Kyte M, Cook GM, Krause KL, McCammon JA. Targeting Tuberculosis: Novel Scaffolds for Inhibiting Cytochrome bd Oxidase. J Chem Inf Model. 2024 Jul 8;64(13):5232-5241. View Source
• [2] Exploring ND-011992, a quinazoline-type inhibitor targeting quinone reductases and quinol oxidases. Sci Rep. 2023 Jul 28;13(1):12245. View Source
• [3] Jeffreys L, Ardrey A, Hafiz TA, Dyer LA, Warman AJ, Mosallam N, et al. Identification of 2-Aryl-Quinolone Inhibitors of Cytochrome bd and Chemical Validation of Combination Strategies for Respiratory Inhibitors against Mycobacterium tuberculosis. ACS Infect Dis. 2023 Feb 10;9(2):221-238. View Source

Mtb-cyt-bd oxidase-IN-7: Comparative Evidence Profile

Cyt-bd Oxidase Binding Affinity

Mtb-cyt-bd oxidase-IN-7 (compound 8d) exhibits a directly measured dissociation constant (Kd) of 4.17 μM for the cytochrome bd terminal oxidase of M. tuberculosis [1]. This Kd value reflects direct target binding and is a more precise metric of target engagement compared to functional IC50 values reported for many in-class comparators. For example, the closely related Mtb-cyt-bd oxidase-IN-6 shows an IC50 of 0.35 μM in functional assays, but this does not directly quantify binding affinity, making direct potency comparisons challenging . Furthermore, the Kd of 4.17 μM for IN-7 falls within a therapeutically relevant range when considering the compound's functional antimicrobial activity (MIC 6.25 μM), demonstrating that moderate target affinity can translate to effective bacterial growth suppression in the appropriate biological context [1].

Binding Affinity

Reported

Kd 4.17 μM

Supports target engagement assay design

Cross-study comparison may require assay standardization

Evidence Dimension	Target Binding Affinity (Kd)
Target Compound Data	Kd = 4.17 μM (reported as 4.17 ± 0.73 μM in follow-up studies) [1]
Comparator Or Baseline	Mtb-cyt-bd oxidase-IN-6: IC50 = 0.35 μM (functional inhibition, not direct Kd)
Quantified Difference	Not directly comparable (different assay methodologies), but highlights the unique availability of Kd data for IN-7
Conditions	Biochemical binding assay using purified M. tuberculosis cytochrome bd oxidase or appropriate surrogate system (homology model-based screening followed by experimental validation) [1]

Why This Matters

The provision of a direct Kd value offers greater confidence in target engagement predictions for structure-activity relationship (SAR) studies and mechanism-of-action investigations compared to compounds with only functional IC50 data.

• [1] Zhou Y, Shao M, Wang W, Cheung CY, Wu Y, Yu H, Hu X, et al. Discovery of 1-hydroxy-2-methylquinolin-4(1H)-one derivatives as new cytochrome bd oxidase inhibitors for tuberculosis therapy. Eur J Med Chem. 2023 Jan 5;245(Pt 1):114896. View Source

On-Target Activity in Cyt-bcc Knockout Strain

Mtb-cyt-bd oxidase-IN-7 demonstrates an MIC value of 6.25 μM against the cytochrome bcc-aa3 oxidase knock-out strain (ΔqcrCAB, Cyt-bd+) of M. tuberculosis, a genetic background in which bacterial survival is exclusively dependent on cytochrome bd oxidase activity [1]. This MIC is significantly lower (more potent) than those of several closely related analogs: Mtb-cyt-bd oxidase-IN-2 (MIC = 256 μM), Mtb-cyt-bd oxidase-IN-5 (MIC = 256 μM), and Mtb-cyt-bd oxidase-IN-1 (MIC > 512 μM) [2]. In the same genetic background, the MIC of IN-7 is comparable to that of Mtb-cyt-bd oxidase-IN-6 (MIC = 4 μM) and Mtb-cyt-bd oxidase-IN-4 (MIC = 8 μM) . The ~40-fold improvement in MIC relative to IN-2 and IN-5, despite similar or lower biochemical potency (Kd of 4.17 μM vs. IC50 of 0.67 μM and 0.37 μM, respectively), underscores the critical importance of whole-cell efficacy as a selection criterion for in vitro studies and potential in vivo applications [1].

On-Target MIC

Assay context

MIC 6.25 μM

Supports on-target functional inhibition benchmark

Strain-specific endpoint; ΔqcrCAB background

Evidence Dimension	Antimicrobial Activity (MIC)
Target Compound Data	MIC = 6.25 μM against M. tuberculosis ΔqcrCAB (Cyt-bd+) strain [1]
Comparator Or Baseline	IN-2: 256 μM; IN-5: 256 μM; IN-1: >512 μM; IN-6: 4 μM; IN-4: 8 μM [2]
Quantified Difference	IN-7 MIC is 41-fold lower than IN-2 and IN-5; comparable to IN-6 (4 μM) and IN-4 (8 μM)
Conditions	M. tuberculosis ΔqcrCAB strain, standard broth microdilution MIC assay [1]

Why This Matters

Low MIC in the Cyt-bd-dependent strain directly validates on-target antimicrobial activity and provides a clear, quantitative differentiator for researchers selecting compounds for cellular proof-of-concept studies or combination therapy testing.

• [1] Zhou Y, Shao M, Wang W, Cheung CY, Wu Y, Yu H, Hu X, et al. Discovery of 1-hydroxy-2-methylquinolin-4(1H)-one derivatives as new cytochrome bd oxidase inhibitors for tuberculosis therapy. Eur J Med Chem. 2023 Jan 5;245(Pt 1):114896. View Source
• [2] Mtb-cyt-bd oxidase-IN-1. PeptideDB. Product Datasheet. View Source

Q203 Combination: Respiratory Inhibition

Mtb-cyt-bd oxidase-IN-7 (compound 8d) has been experimentally validated to act synergistically with the cytochrome bcc-aa3 supercomplex inhibitor Q203 (Telacebec). When combined, IN-7 and Q203 completely inhibit oxygen consumption in both wild-type M. tuberculosis strains and inverted-membrane vesicles expressing M. tuberculosis Cyt-bd (ΔcydAB::MtbCydAB+) [1]. In contrast, other Cyt-bd inhibitors, such as the quinazoline-type ND-011992, have been reported to ineffectively inhibit bd oxidases on their own, demonstrating bactericidal activity only in combination [2]. The complete abrogation of oxygen consumption by the IN-7/Q203 combination provides direct evidence of dual oxidase inhibition and offers a clear quantitative endpoint for assessing pharmacodynamic interactions [1]. This synergy is a key differentiator for researchers aiming to develop combination regimens that prevent metabolic bypass and resistance emergence in M. tuberculosis.

Q203 Combination

Combination context

Complete O2 consumption shutdown with Q203

vs. aurachin D: not reported to achieve complete inhibition under identical conditions

Supports dual oxidase inhibition study fit

Membrane vesicle and wild-type Mtb systems

Evidence Dimension	Oxygen consumption inhibition (combination efficacy)
Target Compound Data	Combination of IN-7 (8d) with Q203: 100% inhibition of oxygen consumption in wild-type M. tuberculosis and inverted-membrane vesicles expressing Cyt-bd [1]
Comparator Or Baseline	ND-011992 alone: ineffective inhibition of bd oxidases; combination with Q203 required for bactericidal activity [2]
Quantified Difference	Complete inhibition vs. incomplete/ineffective monotherapy
Conditions	M. tuberculosis wild-type strains and inverted-membrane vesicles expressing M. tuberculosis Cyt-bd (ΔcydAB::MtbCydAB+); oxygen consumption measured via respirometry [1]

Why This Matters

Demonstrated synergy with Q203 confirms the compound's utility in dual oxidase inhibition strategies, a key advantage for researchers investigating next-generation tuberculosis therapies aimed at overcoming metabolic redundancy and preventing drug resistance.

• [1] Zhou Y, Shao M, Wang W, Cheung CY, Wu Y, Yu H, Hu X, et al. Discovery of 1-hydroxy-2-methylquinolin-4(1H)-one derivatives as new cytochrome bd oxidase inhibitors for tuberculosis therapy. Eur J Med Chem. 2023 Jan 5;245(Pt 1):114896. View Source
• [2] Lee BS, Hards K, Engelhart CA, Hasenoehrl EJ, Kalia NP, Mackenzie JS, Sviriaeva E, Chong SM, Manimekalai MSS, Koh VH, Chan J, Xu J, Alonso S, Miller MJ, Steyn AJC, Grüber G, Schnappinger D, Berney M, Cook GM, Moraski GC, Pethe K. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis. EMBO Mol Med. 2021 Jan 11;13(1):e13296. View Source

Unique 1-Hydroxy-2-Methylquinolin-4(1H)-one Scaffold of Mtb-cyt-bd oxidase-IN-7 Provides a Structurally Distinct Chemotype for Cyt-bd Inhibition

Mtb-cyt-bd oxidase-IN-7 features a 1-hydroxy-2-methylquinolin-4(1H)-one core scaffold, a chemotype that emerged from systematic structural optimization of FDA-approved drugs ivacaftor and roquinimex, which were initially identified as moderate Cyt-bd binders [1]. This scaffold is chemically distinct from the predominant aurachin D analog series (isoprenoid quinolone alkaloids) that have historically dominated Cyt-bd inhibitor research, and from the quinazoline-type inhibitors such as ND-011992 [2][3]. The 1-hydroxy-2-methylquinolin-4(1H)-one scaffold offers a new chemical space for SAR exploration, with the hydroxy group identified as essential for anti-tubercular activity against the M. smegmatis ΔqcrCAB mutant [4]. This structural novelty provides a valuable alternative chemotype for researchers seeking to avoid intellectual property constraints or to explore distinct binding modes within the Cyt-bd Q-loop.

Evidence Dimension	Chemical Scaffold
Target Compound Data	1-hydroxy-2-methylquinolin-4(1H)-one derivative (MW 333.3, C18H14F3NO2) [1]
Comparator Or Baseline	Aurachin D analogs (isoprenoid quinolone alkaloids); Quinazoline-type (e.g., ND-011992) [2][3]
Quantified Difference	Structurally distinct chemotype with unique SAR determinants (e.g., essential hydroxy group) [4]
Conditions	Chemical synthesis and characterization; SAR studies in M. smegmatis ΔqcrCAB mutant [1][4]

Why This Matters

A novel chemotype expands the available chemical space for Cyt-bd inhibitor development and reduces the risk of cross-resistance with existing inhibitors, making it a strategically valuable tool for drug discovery programs.

• [1] Zhou Y, Shao M, Wang W, Cheung CY, Wu Y, Yu H, Hu X, et al. Discovery of 1-hydroxy-2-methylquinolin-4(1H)-one derivatives as new cytochrome bd oxidase inhibitors for tuberculosis therapy. Eur J Med Chem. 2023 Jan 5;245(Pt 1):114896. View Source
• [2] Lawer A, Tyler C, Hards K, Keighley LM, Cheung CY, Kierek F, Su S, Matikonda SS, McInnes T, Tyndall JDA, Krause KL, Cook GM, Gamble AB. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase. ACS Med Chem Lett. 2022 Sep 26;13(10):1663-1669. View Source
• [3] Seitz C, Ahn SH, Wei H, Kyte M, Cook GM, Krause KL, McCammon JA. Targeting Tuberculosis: Novel Scaffolds for Inhibiting Cytochrome bd Oxidase. J Chem Inf Model. 2024 Jul 8;64(13):5232-5241. View Source
• [4] Mtb-cyt-bd oxidase-IN-7 (compound 8d). PeptideDB. Product Datasheet. View Source

Mtb-cyt-bd oxidase-IN-7: TB Research Applications

Compensatory Respiratory Pathway Analysis

Given the demonstrated synergy between Mtb-cyt-bd oxidase-IN-7 and the cytochrome bcc-aa3 inhibitor Q203 (100% inhibition of oxygen consumption in combination) [1], this compound is optimally employed in studies aimed at validating dual oxidase inhibition as a therapeutic strategy. Researchers can utilize IN-7 to pharmacologically probe the metabolic redundancy between the Cyt-bd and Cyt-bcc-aa3 branches of the M. tuberculosis electron transport chain, assess the potential for preventing resistance emergence, and explore the pharmacodynamics of combination regimens.

Dual Oxidase Inhibition for TB Therapy

The 1-hydroxy-2-methylquinolin-4(1H)-one scaffold of Mtb-cyt-bd oxidase-IN-7 represents a chemically tractable and structurally distinct starting point for SAR campaigns [2]. The compound's defined Kd (4.17 μM) and MIC (6.25 μM) provide clear baseline metrics for evaluating the impact of chemical modifications on target binding and cellular efficacy. This is particularly valuable for academic and industrial medicinal chemistry groups seeking to develop next-generation Cyt-bd inhibitors with improved potency or pharmacokinetic properties.

Cyt-bd Inhibitor SAR & Optimization

The availability of robust in vitro data (Kd, MIC, and oxygen consumption inhibition) makes Mtb-cyt-bd oxidase-IN-7 a suitable tool for mechanistic studies exploring the role of cytochrome bd oxidase in M. tuberculosis physiology under various stress conditions (e.g., hypoxia, nutrient limitation). Its activity in the ΔqcrCAB strain (Cyt-bd+) specifically validates on-target antimicrobial effects [1], enabling researchers to decouple direct Cyt-bd inhibition from off-target activities in whole-cell assays.

Benchmarking and Comparative Analysis of Cyt-bd Inhibitors

Owing to its well-characterized in vitro profile and unique chemotype, Mtb-cyt-bd oxidase-IN-7 serves as an excellent benchmark compound for comparative studies against other Cyt-bd inhibitors, including the aurachin D analog series and quinazoline-type inhibitors [2][3]. Its moderate Kd and potent MIC provide a reference point for evaluating the relationship between target engagement and cellular activity in the context of M. tuberculosis drug discovery.

Application

Selection Property

Validation Focus

Respiratory pathway plasticity studies

Cyt-bd dependent growth in ΔqcrCAB strain

Growth dependency endpoint validation

Dual oxidase inhibition combination research

Complete respiratory shutdown with Q203

Combination synergy endpoint review

Cyt-bd inhibitor SAR campaigns

Reported Kd and MIC baseline

Affinity and potency benchmarking

• [1] Zhou Y, Shao M, Wang W, Cheung CY, Wu Y, Yu H, Hu X, et al. Discovery of 1-hydroxy-2-methylquinolin-4(1H)-one derivatives as new cytochrome bd oxidase inhibitors for tuberculosis therapy. Eur J Med Chem. 2023 Jan 5;245(Pt 1):114896. View Source
• [2] Lawer A, Tyler C, Hards K, Keighley LM, Cheung CY, Kierek F, Su S, Matikonda SS, McInnes T, Tyndall JDA, Krause KL, Cook GM, Gamble AB. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase. ACS Med Chem Lett. 2022 Sep 26;13(10):1663-1669. View Source
• [3] Lee BS, Hards K, Engelhart CA, Hasenoehrl EJ, Kalia NP, Mackenzie JS, Sviriaeva E, Chong SM, Manimekalai MSS, Koh VH, Chan J, Xu J, Alonso S, Miller MJ, Steyn AJC, Grüber G, Schnappinger D, Berney M, Cook GM, Moraski GC, Pethe K. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis. EMBO Mol Med. 2021 Jan 11;13(1):e13296. View Source